Cas no 136470-79-6 (ent-Abacavir)
ent-Abacavir structure
Product Name:ent-Abacavir
CAS No:136470-79-6
MF:C14H18N6O
MW:286.332321643829
CID:901209
PubChem ID:469584
Update Time:2025-04-19
ent-Abacavir Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopentene-1-methanol, 4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-, (1R-cis)-
- [(1R,4S)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]cyclopent-2-en-1-yl]methanol
- ENT-ABACAVIR
- (1R,4S)-Abacavir
- {(1r,4s)-4-[2-amino-6-(cyclopropylamino)-9h-purin-9-yl]cyclopent-2-en-1-yl}methanol
- 2-Cyclopentene-1-methanol,4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-,(1R-cis)
- SCHEMBL52190
- Abacavir sulfate impurity A [WHO-IP]
- 2-Cyclopentene-1-methanol, 4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)-, (1R-cis)-
- 2-Cyclopentene-1-methanol, 4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-, (1R,4S)-
- 2-Cyclopentene-1-methanol, 4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)-, (1R,4S)-
- Rel-((1R,4S)-4-(2-Amino-6-(cyclopropylamino)-9H-purin-9-yl)cyclopent-2-en-1-yl)methanol
- NCGC00241110-01
- ABACAVIR, (+)-
- UNII-X9A7099R51
- ABACAVIR SULFATE IMPURITY A [EP IMPURITY]
- 128131-83-9
- Q27293722
- 136470-79-6
- Epzicom
- [(1R,4S)-4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]cyclopent-2-en-1-yl]methanol
- (1R,4S)-4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-methanol;(1R-cis)-4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-methanol; (1R,4S)-Abacavir; Abacavir EP Impurity A; Abacavir Impurities; Ent-Abacavir
- DTXSID20332855
- ((1R,4S)-4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)cyclopent-2-enyl)methanol
- MCGSCOLBFJQGHM-WCBMZHEXSA-N
- ((1R,4S)-4-(2-Amino-6-(cyclopropylamino)-9H-purin-9-yl)cyclopent-2-en-1-yl)methanol
- AKOS015894952
- ABACAVIR ENANTIOMER
- ABACAVIR, (1R,4S)-
- X9A7099R51
- ent-Abacavir
-
- Inchi: 1S/C14H18N6O/c15-14-18-12(17-9-2-3-9)11-13(19-14)20(7-16-11)10-4-1-8(5-10)6-21/h1,4,7-10,21H,2-3,5-6H2,(H3,15,17,18,19)/t8-,10+/m0/s1
- InChI Key: MCGSCOLBFJQGHM-WCBMZHEXSA-N
- SMILES: OC[C@H]1C=C[C@H](C1)N1C=NC2C1=NC(N)=NC=2NC1CC1
Computed Properties
- Exact Mass: 286.15400
- Monoisotopic Mass: 286.154
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: 0.9
- Topological Polar Surface Area: 102A^2
Experimental Properties
- Color/Form: NA
- Density: 1.7±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 636.0±65.0 °C at 760 mmHg
- Flash Point: Not available
- PSA: 102.61000
- LogP: 1.09540
ent-Abacavir Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
ent-Abacavir Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A105015-1mg |
ent-Abacavir |
136470-79-6 | 1mg |
$ 127.00 | 2023-09-09 | ||
| TRC | A105015-2.5mg |
ent-Abacavir |
136470-79-6 | 2.5mg |
$ 236.00 | 2023-09-09 | ||
| TRC | A105015-25mg |
ent-Abacavir |
136470-79-6 | 25mg |
$ 1863.00 | 2023-09-09 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-479383-5mg |
ent-Abacavir, |
136470-79-6 | 5mg |
¥3234.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-479383-5 mg |
ent-Abacavir, |
136470-79-6 | 5mg |
¥3,234.00 | 2023-07-10 |
ent-Abacavir Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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